{[(16,16,17,17,18,18,18-Heptafluorooctadecyl)oxy]methyl}benzene

• CAS No.: 102197-77-3
• Molecular Formula: C25H37F7O
• Molecular Weight: 486.5 g/mol
• IUPAC Name: 16,16,17,17,18,18,18-heptafluorooctadecoxymethylbenzene
• InChI: InChI=1S/C25H37F7O/c26-23(27,24(28,29)25(30,31)32)19-15-10-8-6-4-2-1-3-5-7-9-11-16-20-33-21-22-17-13-12-14-18-22/h12-14,17-18H,1-11,15-16,19-21H2
• InChI Key: BOWMHJZMFJWUED-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COCCCCCCCCCCCCCCCC(C(C(F)(F)F)(F)F)(F)F

Description

{[(16,16,17,17,18,18,18-Heptafluorooctadecyl)oxy]methyl}benzene is a fluorinated aromatic compound characterized by a benzene ring substituted with a methyloxy-linked heptafluorooctadecyl chain. This structure combines the electronic properties of the aromatic core with the hydrophobicity and chemical inertness imparted by the perfluorinated alkyl chain. Such compounds are of interest in materials science, particularly for applications requiring low surface energy, thermal stability, or resistance to environmental degradation .

Biological Activity

Overview of Heptafluorooctadecyl Compounds

Heptafluorooctadecyl compounds are part of a larger class of fluorinated organic compounds known for their unique properties, including hydrophobicity and thermal stability. These compounds often exhibit interesting biological activities due to their chemical structure.

Chemical Structure

The compound has a complex structure characterized by a long carbon chain with multiple fluorine atoms. The presence of fluorine atoms typically enhances the lipophilicity of the molecule, potentially affecting its interaction with biological membranes.

Antimicrobial Activity

Fluorinated compounds have been studied for their antimicrobial properties. For instance, various perfluorinated alkyl substances (PFAS) have shown effectiveness against certain bacteria and fungi. The mechanism often involves disruption of microbial cell membranes or interference with metabolic processes.

Cytotoxicity Studies

Research involving similar fluorinated compounds has indicated potential cytotoxic effects on mammalian cells. In vitro studies may reveal how these compounds affect cell viability, proliferation, and apoptosis pathways.

Table 1: Summary of Cytotoxicity Studies on Fluorinated Compounds

Compound Name	Cell Line	IC50 (µM)	Mechanism of Action
Perfluorooctanoic acid (PFOA)	HepG2	50	Induction of oxidative stress
Perfluorooctanesulfonic acid (PFOS)	A549	30	Disruption of mitochondrial function
{[(16,16,17,17,18,18,18-Heptafluorooctadecyl)oxy]methyl}benzene	TBD	TBD	TBD

Note: The values for {[(16,16,17,17,18,18,18-Heptafluorooctadecyl)oxy]methyl}benzene are hypothetical and need empirical validation.

Case Studies

• Antimicrobial Efficacy : A study investigating the antimicrobial potential of fluorinated alcohols found that modifications in chain length and fluorination significantly influenced efficacy against Gram-positive and Gram-negative bacteria. Such findings suggest that {[(16,16,17,17,18,18,18-Heptafluorooctadecyl)oxy]methyl}benzene may exhibit similar properties.
• Toxicological Assessments : Research into the toxicological profile of PFAS has highlighted concerns regarding liver toxicity and endocrine disruption. These studies provide a framework for assessing the safety profile of new fluorinated compounds.

Mechanistic Insights

The biological activity of fluorinated compounds can often be attributed to:

• Membrane Interaction : The hydrophobic nature promotes interaction with lipid bilayers.
• Enzyme Inhibition : Some fluorinated compounds can inhibit key metabolic enzymes.
• Oxidative Stress : Many fluorinated compounds induce oxidative stress pathways leading to cell damage.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize its properties, this section compares the compound with analogs from the provided evidence and broader chemical literature.

Deuterated Octadecanoic Acids ()

The deuterated octadecanoic acids (e.g., Octadecanoic-16,16,17,17,18,18,18-d7 acid, CAS 951209-59-9) share a long aliphatic chain but differ fundamentally in structure and application:

• Core Structure: The target compound features a benzene core, while deuterated octadecanoic acids are fatty acids with a carboxylic acid terminus.
• Substituents : The deuterated analogs replace seven hydrogen atoms with deuterium, whereas the target compound substitutes seven terminal hydrogens with fluorine.
• Applications : Deuterated compounds are primarily used as isotopic standards in mass spectrometry and pesticide testing , whereas fluorinated analogs like {[(Heptafluorooctadecyl)oxy]methyl}benzene are leveraged for their surface-modifying properties in coatings or electronics.

Property	{[(Heptafluorooctadecyl)oxy]methyl}benzene	Octadecanoic-d7 Acid
Molecular Weight (g/mol)	~600 (estimated)	291.51
Functional Group	Fluorinated alkyl ether	Deuterated carboxylic acid
Primary Use	Materials science, surfactants	Analytical standards

Benzothiadiazole-Based Polymers ()

The polymer 4,7-bis(5-bromoselenophen-2-yl)-5-fluoro-6-((2-octyldodecyl)oxy)benzo[c][1,2,5]thiadiazole (Compound 17) shares structural motifs with the target compound but differs in key aspects:

• Core Heterocycle : Compound 17 uses a benzothiadiazole core, which is electron-deficient and suitable for optoelectronic applications. In contrast, the benzene core of the target compound is electron-rich unless modified by substituents.
• Alkyl Chain: The 2-octyldodecyl chain in Compound 17 is branched and non-fluorinated, enhancing solubility in organic solvents. The target compound’s linear heptafluorinated chain confers extreme hydrophobicity and chemical resistance.
• Electronic Effects : Fluorine in Compound 17 is directly attached to the heterocycle, influencing electron transport. In the target compound, fluorine atoms on the alkyl chain primarily affect bulk properties (e.g., surface energy) rather than electronic structure .

Property	{[(Heptafluorooctadecyl)oxy]methyl}benzene	Benzothiadiazole Polymer (17)
Core Structure	Benzene	Benzothiadiazole
Chain Type	Linear, perfluorinated	Branched, hydrogenated
Key Application	Surface modification, coatings	Organic electronics

General Trends in Fluorinated vs. Non-Fluorinated Analogs

• Thermal Stability : Fluorinated chains (as in the target compound) exhibit higher thermal stability compared to hydrogenated or deuterated chains due to strong C-F bonds .
• Deuterated analogs (e.g., ) are typically soluble in organic solvents used in analytical chemistry.
• Surface Energy : The heptafluorinated chain in the target compound reduces surface energy more effectively than deuterated or hydrogenated chains, making it superior for anti-fouling or water-repellent applications.

Research Findings and Data

• Synthetic Challenges: Introducing seven fluorine atoms to a long alkyl chain requires specialized fluorination techniques (e.g., electrochemical fluorination), unlike the deuteration methods used for octadecanoic acids .
• Environmental Persistence : Perfluorinated chains are under regulatory scrutiny due to persistence in ecosystems, whereas deuterated compounds pose minimal environmental risk .